Cas no 476485-86-6 (<br>3-(4-Chlorophenyl)-5-((2,6-dichlorobenzyl)thio)-4-(p-tolyl)-4H-1,2,4-triazo le)

• Product Name: <br>3-(4-Chlorophenyl)-5-((2,6-dichlorobenzyl)thio)-4-(p-tolyl)-4H-1,2,4-triazo le
• CAS No: 476485-86-6
• MF: C₂₂H₁₆Cl₃N₃S
• MW: 460.806540489197
• CID: 3050330
• PubChem ID: 1890646
• Update Time: 2025-04-21

<br>3-(4-Chlorophenyl)-5-((2,6-dichlorobenzyl)thio)-4-(p-tolyl)-4H-1,2,4-triazo le Chemical and Physical Properties

Names and Identifiers

• <br>3-(4-Chlorophenyl)-5-((2,6-dichlorobenzyl)thio)-4-(p-tolyl)-4H-1,2,4-triazo le
• STK064738
• 647-903-1
• 476485-86-6
• 3-(4-CL-PH)-5-((2,6-DICHLOROBENZYL)THIO)-4-(4-METHYLPHENYL)-4H-1,2,4-TRIAZOLE
• 3-(4-chlorophenyl)-5-[(2,6-dichlorobenzyl)sulfanyl]-4-(4-methylphenyl)-4H-1,2,4-triazole
• AKOS002173985
• 3-(4-Chlorophenyl)-5-((2,6-dichlorobenzyl)thio)-4-(p-tolyl)-4H-1,2,4-triazole

• Inchi： 1S/C22H16Cl3N3S/c1-14-5-11-17(12-6-14)28-21(15-7-9-16(23)10-8-15)26-27-22(28)29-13-18-19(24)3-2-4-20(18)25/h2-12H,13H2,1H3
• InChI Key： HLAYLJOVVBXCGV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CSC1=NN=C(C2C=CC(=CC=2)Cl)N1C1C=CC(C)=CC=1)Cl

Computed Properties

• Exact Mass: 459.013052Da
• Monoisotopic Mass: 459.013052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 56Ų